Cas no 138629-30-8 (1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-5-oxo-, 1,1-dimethylethylester, (R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-5-oxo-, 1,1-dimethylethylester, (R)-
• CAS No: 138629-30-8
• MF: C₂₆H₃₅NO₄Si
• MW: 453.645908594131
• CID: 1254558
• PubChem ID: 11826537
• Update Time: 2025-04-20

1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-5-oxo-, 1,1-dimethylethylester, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-5-oxo-, 1,1-dimethylethylester, (R)-
• (R)-tert-butyl 2-((tert-butyldiphenylsilyloxy)methyl)-5-oxopyrrolidine-1-carboxylate
• (S)-1-(tert-butyloxycarbonyl)-5-[(tert-butyldiphenylsilyl)oxymethyl]-2-pyrrolidinone
• (2R)-2-[[[(1,1-DIMETHYL ETHYL)DIPHENYLSILYL]OXY]METHYL]-5-OXO-1-PYRROLIDINECARBOXYLATE-1,1-DIMETHYLETHYL ESTER
• (5S)-N-tert-butoxycarbonyl-5-[(tert-butyldiphenylsilyloxy)methyl]-2-pyrrolidinone
• (5S)-N-tert-butyloxycarbonyl-5-tert-butyldiphenylsilyloxymethylpyrrolid-2-one
• (S)-tert-butyl 2-((tert-butyldiphenylsilyloxy)methyl)-5-oxopyrrolidine-1-carboxylate
• (S)-tert-butyl 2-tert-butyldiphenylsilyloxymethyl-5-oxopyrrolidine-1-carboxylate
• ter
• FAYODBRURYKPFY-HXUWFJFHSA-N
• (2R)-2-[[[(1,1-DIMETHYLETHYL)DIPHENYLSILYL]OXY]METHYL]-5-OXO-1-PYRROLIDINECARBOXYLATE-1,1-DIMETHYLET
• (R)-tert-butyl 2-(((tert-butyldiphenylsilyl)oxy)methyl)-5-oxopyrrolidine-1-carboxylate
• tert-Butyl (R)-2-(((tert-butyldiphenylsilyl)oxy)methyl)-5-oxopyrrolidine-1-carboxylate
• 138629-30-8
• tert-butyl (2R)-2-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C26H35NO4Si/c1-25(2,3)31-24(29)27-20(17-18-23(27)28)19-30-32(26(4,5)6,21-13-9-7-10-14-21)22-15-11-8-12-16-22/h7-16,20H,17-19H2,1-6H3/t20-/m1/s1
• InChI Key： FAYODBRURYKPFY-HXUWFJFHSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H]1CCC(N1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 453.23400
• Monoisotopic Mass: 453.23353513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 4.42700